Piperonyl acetone
Piperonyl acetone
4-(3,4-Methylenedioxyphenyl)-2-butanone is a member of benzodioxoles.
Brand Name:
Vulcanchem
CAS No.:
55418-52-5
VCID:
VC0539746
InChI:
InChI=1S/C11H12O3/c1-8(12)2-3-9-4-5-10-11(6-9)14-7-13-10/h4-6H,2-3,7H2,1H3
SMILES:
CC(=O)CCC1=CC2=C(C=C1)OCO2
Molecular Formula:
C11H12O3
Molecular Weight:
192.21 g/mol
Piperonyl acetone
CAS No.: 55418-52-5
Cat. No.: VC0539746
Molecular Formula: C11H12O3
Molecular Weight: 192.21 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-(3,4-Methylenedioxyphenyl)-2-butanone is a member of benzodioxoles. |
|---|---|
| CAS No. | 55418-52-5 |
| Molecular Formula | C11H12O3 |
| Molecular Weight | 192.21 g/mol |
| IUPAC Name | 4-(1,3-benzodioxol-5-yl)butan-2-one |
| Standard InChI | InChI=1S/C11H12O3/c1-8(12)2-3-9-4-5-10-11(6-9)14-7-13-10/h4-6H,2-3,7H2,1H3 |
| Standard InChI Key | TZJLGGWGVLADDN-UHFFFAOYSA-N |
| SMILES | CC(=O)CCC1=CC2=C(C=C1)OCO2 |
| Canonical SMILES | CC(=O)CCC1=CC2=C(C=C1)OCO2 |
| Appearance | Solid powder |
| Boiling Point | 176.00 °C. @ 17.00 mm Hg |
| Melting Point | 55 °C |
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